Cas no 303017-86-9 (N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide
• CAS No: 303017-86-9
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 6294967
• PubChem ID: 1149627
• Update Time: 2025-06-27

N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide
• Oprea1_640480
• Oprea1_532021
• N-(benzo[d][1,3]dioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide
• 303017-86-9
• IDI1_009058
• N-(1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide
• N-(1,3-benzodioxol-5-yl)-3-(4-benzyl-1-piperazinyl)propanamide
• AKOS000551691
• F0745-0828
• N~1~-(1,3-BENZODIOXOL-5-YL)-3-(4-BENZYLPIPERAZINO)PROPANAMIDE
• IFLab1_001191
• CHEMBL4892073
• AE-848/37247036

• Inchi： 1S/C21H25N3O3/c25-21(22-18-6-7-19-20(14-18)27-16-26-19)8-9-23-10-12-24(13-11-23)15-17-4-2-1-3-5-17/h1-7,14H,8-13,15-16H2,(H,22,25)
• InChI Key： NXNXWPXLMBHHLK-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCN(CC2C=CC=CC=2)CC1)NC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide

N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide (CAS No. 303017-86-9): A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide (CAS No. 303017-86-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the benzodioxole and piperazine classes of compounds. Its unique structure and pharmacological properties make it a valuable candidate for various research and development activities.

The benzodioxole moiety in the compound is known for its ability to modulate the activity of various receptors and enzymes, making it a key structural feature in many bioactive molecules. The benzylpiperazine group, on the other hand, is a common pharmacophore in central nervous system (CNS) active compounds, often associated with serotoninergic and dopaminergic activity. The combination of these two functional groups in N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide results in a molecule with a broad spectrum of biological activities.

Recent studies have explored the potential of N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide in various therapeutic areas. One notable area of research is its use as an antidepressant and anxiolytic agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel treatment for mood disorders. The mechanism of action is believed to involve the modulation of serotonin and dopamine neurotransmission, which are key pathways implicated in mood regulation.

In addition to its antidepressant properties, N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide has also been investigated for its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in various pain models, including neuropathic and inflammatory pain. The analgesic effects are thought to be mediated through the activation of opioid receptors and the inhibition of pro-inflammatory cytokines.

Another area of interest is the use of N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide in neurodegenerative diseases. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for the central nervous system. Metabolism primarily occurs via hepatic enzymes, with major metabolites being excreted in urine.

Safety and toxicity studies have indicated that N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide is generally well-tolerated at therapeutic doses. However, like many CNS-active compounds, it can cause side effects such as dizziness, nausea, and sedation at higher doses. Preclinical studies have not reported any significant organ toxicity or mutagenic effects, but further clinical trials are necessary to fully evaluate its safety profile.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-(4-benzylpiperazin-1-yl)propanamide (CAS No. 303017-86-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as mood disorders, pain management, and neurodegenerative diseases. As more studies are conducted, it is likely that new insights into its mechanisms of action and clinical utility will emerge.